Cas no 1446012-36-7 (tert-butyl (2R,5S)-2-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate)

• Product Name: tert-butyl (2R,5S)-2-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• CAS No: 1446012-36-7
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD31692224
• CID: 4600314
• Update Time: 2025-08-04

tert-butyl (2R,5S)-2-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R,5S)-2-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• Racemic-(2R,5S)-Tert-Butyl 2-(Hydroxymethyl)-1-Oxa-7-Azaspiro[4.4]Nonane-7-Carboxylate
• WHC01236
• W14101

• MDL： MFCD31692224
• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-7-6-13(9-14)5-4-10(8-15)17-13/h10,15H,4-9H2,1-3H3/t10-,13+/m1/s1
• InChI Key： JPSXMNITWFXVOJ-MFKMUULPSA-N
• SMILES： O1[C@@H](CO)CC[C@@]21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 0.8
• Topological Polar Surface Area: 59

Additional information on tert-butyl (2R,5S)-2-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate

tert-butyl (2R,5S)-2-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate: A Comprehensive Overview

The compound with CAS No. 1446012-36-7, known as tert-butyl (2R,5S)-2-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a seven-membered ring system with an oxygen atom and a nitrogen atom, creating a complex yet fascinating molecular architecture.

The tert-butyl group attached to the carboxylate moiety plays a crucial role in modulating the physical and chemical properties of the compound. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles. The stereochemistry at the 2R and 5S positions further adds to its complexity, influencing its interactions with biological targets and its overall stability.

Recent advancements in synthetic methodology have enabled the efficient construction of this compound through a combination of ring-closing metathesis and stereoselective alkylation techniques. These methods not only ensure high yields but also allow for precise control over the stereochemistry, which is critical for achieving the desired biological activity.

In terms of applications, tert-butyl (2R,5S)-2-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate has shown promise as a precursor for drug delivery systems. Its spirocyclic structure provides a unique platform for conjugation with various therapeutic agents, enhancing their solubility and bioavailability. Moreover, its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively explored in recent research.

From a pharmacological perspective, this compound exhibits interesting interactions with G-protein coupled receptors (GPCRs), making it a valuable tool in drug discovery efforts targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Its ability to modulate these receptors without inducing significant side effects has positioned it as a lead candidate for further preclinical studies.

Recent computational studies have provided deeper insights into the molecular dynamics of tert-butyl (2R,5S)-2-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate, revealing its potential to adopt multiple conformations that enhance its binding affinity to target proteins. This flexibility is attributed to the spirocyclic framework, which allows for dynamic interconversion between different states while maintaining structural integrity.

In conclusion, tert-butyl (2R,5S)-2-(hydroxymethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate represents a cutting-edge advancement in chemical synthesis and drug design. Its unique structural features, combined with its versatile functional groups, make it an invaluable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in shaping the future of therapeutic development.